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Compound of Interest

Compound Name: Diethyleneglycol diformate

Cat. No.: B057414 Get Quote

Initial Investigation and Clarification on CAS Number

An extensive search for chemical data related to CAS number 6925-03-7 did not yield any

specific compound. This suggests that the provided CAS number may be incorrect or does not

exist in publicly available chemical databases.

However, due to the numerical similarity, it is highly probable that the intended compound is

Solvent Orange 60, which has the CAS number 6925-69-5. This technical guide will, therefore,

focus on the synthesis and properties of Solvent Orange 60. Should this not be the intended

compound, please verify the CAS number for a revised analysis.

Introduction to Solvent Orange 60
Solvent Orange 60 (C.I. 564100) is a synthetic organic dye belonging to the phthaloperinone

class of colorants.[1][2] Its chemical formula is C₁₈H₁₀N₂O.[3][4] It is characterized by its vibrant

orange hue and is primarily utilized as a solvent dye in various industrial applications, including

the coloring of plastics, inks, and coatings.[3][4] The compound's structure imparts good

thermal stability, making it suitable for processes involving elevated temperatures.[4]

Synthesis of Solvent Orange 60
The primary synthesis route for Solvent Orange 60 involves a condensation reaction between

Naphthalene-1,8-diamine and Phthalic anhydride.[3] This reaction is followed by a cyclization

step (closed-loop) to form the final phthaloperinone structure.
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Experimental Protocol: Synthesis of Solvent Orange 60
While specific, detailed industrial protocols are proprietary, a general laboratory-scale synthesis

can be described as follows:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, equimolar amounts of Naphthalene-1,8-diamine and Phthalic anhydride are combined

in a high-boiling point organic solvent, such as glacial acetic acid or an inert aromatic

solvent.

Condensation: The reaction mixture is heated to reflux with constant stirring. The progress of

the reaction can be monitored by thin-layer chromatography (TLC).

Cyclization: The intermediate product undergoes in-situ cyclization to form the final

phthaloperinone structure.

Isolation and Purification: Upon completion of the reaction, the mixture is cooled, and the

precipitated product is collected by filtration. The crude product is then washed with a

suitable solvent (e.g., ethanol) to remove unreacted starting materials and byproducts.

Further purification can be achieved by recrystallization from an appropriate solvent to yield

the final Solvent Orange 60 dye.

Properties of Solvent Orange 60
Physical and Chemical Properties
A summary of the key physical and chemical properties of Solvent Orange 60 is presented in

the table below.
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Property Value Reference(s)

Molecular Formula C₁₈H₁₀N₂O [3][4]

Molecular Weight 270.29 g/mol [1]

Appearance
Orange to bright orange

powder
[3]

Melting Point 228-233 °C [2]

Solubility

Insoluble in water; slightly

soluble in alcohol, chloroform,

benzene, toluene, and xylene.

[3]

IUPAC Name 12H-Phthaloperin-12-one [2]

Synonyms
C.I. 564100, Transparent

Orange 3G
[5]

Spectroscopic Data
Detailed spectroscopic data such as ¹H NMR, ¹³C NMR, and IR spectra are not readily

available in the public domain but would be essential for full characterization in a research

setting.

Visualization of Synthesis Pathway
The following diagram illustrates the synthesis of Solvent Orange 60 from its precursors.

Reactants

Process Product

Naphthalene-1,8-diamine

Condensation &
Cyclization

Phthalic anhydride

Solvent Orange 60
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Synthesis of Solvent Orange 60

Applications and Safety Considerations
Solvent Orange 60 is primarily used as a colorant for plastics, including polystyrene and ABS

resins.[3] It is also used in inks and other coatings.[4]

From a safety perspective, while comprehensive toxicological data is not widely published, it is

handled as a chemical powder in industrial settings, and appropriate personal protective

equipment should be used to avoid inhalation and skin contact. Some azo dyes have the

potential to cause contact allergies.[3]

Conclusion
While the initial query for CAS number 6925-03-7 did not correspond to a known chemical

entity, the investigation into the chemically similar CAS number 6925-69-5 reveals it to be

Solvent Orange 60, a commercially significant phthaloperinone dye. Its synthesis is a

straightforward condensation and cyclization process, and its properties, particularly its vibrant

color and thermal stability, make it a valuable colorant in the plastics and coatings industries.

Further research into its detailed spectroscopic and toxicological properties would be beneficial

for a more complete understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Solvent Orange 60 | C18H10N2O | CID 81344 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. CAS Common Chemistry [commonchemistry.cas.org]

3. 6925-69-5 | CAS DataBase [m.chemicalbook.com]

4. cymitquimica.com [cymitquimica.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b057414?utm_src=pdf-body-img
https://m.chemicalbook.com/CASEN_6925-69-5.htm
https://cymitquimica.com/cas/6925-69-5/
https://m.chemicalbook.com/CASEN_6925-69-5.htm
https://www.benchchem.com/product/b057414?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/12H-Phthaloperin-12-one
https://commonchemistry.cas.org/detail?cas_rn=6925-69-5
https://m.chemicalbook.com/CASEN_6925-69-5.htm
https://cymitquimica.com/cas/6925-69-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. additivesforpolymer.com [additivesforpolymer.com]

To cite this document: BenchChem. [Technical Guide: Analysis of CAS Number 6925-03-7].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057414#cas-number-6925-03-7-synthesis-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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